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Compound of Interest

Compound Name:
tert-Butyl cyclohex-2-en-1-

ylcarbamate

CAS No.: 91230-16-9

Cat. No.: B1599918

Get Quote

tert-Butyl cyclohex-2-en-1-ylcarbamate is a carbamate derivative containing a cyclohexene

ring. Carbamates are a class of organic compounds derived from carbamic acid. The tert-butyl

protecting group is common in organic synthesis, particularly in peptide synthesis, to protect

amine functionalities.

While specific physical and chemical properties for this exact molecule are not available,

related compounds suggest it is likely a solid or semi-solid at room temperature. For instance,

tert-butyl carbamate is an off-white solid with a melting point of 105-109 °C.[1]

Inferred Hazard Identification and Classification
Based on the hazard classifications of related tert-butyl carbamates, tert-Butyl cyclohex-2-en-
1-ylcarbamate should be handled as a hazardous substance. The primary hazards are likely to

be irritation to the skin, eyes, and respiratory system. Some related compounds also indicate

potential harm if swallowed or in contact with skin.[2][3]

GHS Hazard Pictogram (Inferred):
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GHS07: Exclamation Mark

Signal Word (Inferred):

Warning

Inferred Hazard Statements:

The following table summarizes the GHS hazard statements for related compounds, which

should be considered as potential hazards for tert-Butyl cyclohex-2-en-1-ylcarbamate.

Hazard Statement Description
Source (for related
compounds)

H302 Harmful if swallowed [2][3]

H312 Harmful in contact with skin [2]

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H332 Harmful if inhaled [2]

H335 May cause respiratory irritation [2]

H412
Harmful to aquatic life with

long lasting effects
[3]

Safe Handling and Storage Protocols
Given the inferred hazards, stringent adherence to safe laboratory practices is imperative. This

includes handling the compound in a well-ventilated area, preferably within a chemical fume

hood, and wearing appropriate personal protective equipment (PPE).

Experimental Workflow for Safe Handling:
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Preparation

Handling

Storage

Inspect container for damage

Ensure eyewash station and safety shower are accessible

Don appropriate Personal Protective Equipment (PPE)

Weigh solid in a ventilated enclosure

Use a spatula for transfer to avoid dust

Keep container tightly closed when not in use

Store in a cool, dry, well-ventilated area

Keep away from incompatible materials (e.g., strong oxidizing agents)

Store at 2-8°C, sealed in dry conditions for long-term stability

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and storage of tert-Butyl cyclohex-2-
en-1-ylcarbamate.

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2]

For long-term storage and to ensure stability, it is recommended to store the compound

sealed in a dry environment at 2-8°C.

Keep the container tightly closed.[1]

Incompatible Materials:

Strong oxidizing agents.[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE based on guidelines for similar chemicals.
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[2]

[4][5]

To protect against dust

particles and splashes.

Hand Protection

Protective gloves (e.g., Nitrile

rubber).[2] Consult glove

manufacturer for breakthrough

time.

To prevent skin contact.

Body Protection
Long-sleeved laboratory coat.

[2]
To minimize skin exposure.

Respiratory Protection

Use a NIOSH-approved

respirator (e.g., N95) when

dusts are generated,

especially in poorly ventilated

areas.[2]

To prevent inhalation of dust

particles.

First-Aid Measures
In case of accidental exposure, immediate and appropriate first-aid measures should be taken.

First-Aid Response Workflow:
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Inhalation Skin Contact Eye Contact Ingestion

Accidental Exposure

Move to fresh air Wash off immediately with plenty of water for at least 15 minutes Rinse immediately with plenty of water for at least 15 minutes, including under the eyelids Clean mouth with water and drink plenty of water afterwards

If breathing is difficult, give oxygen

Seek medical attention

Remove contaminated clothing

If irritation persists, call a physician

Remove contact lenses, if present and easy to do

Seek medical attention

Do NOT induce vomiting

Call a POISON CENTER or doctor if you feel unwell

Click to download full resolution via product page

Caption: Recommended first-aid procedures for different routes of exposure to tert-Butyl
cyclohex-2-en-1-ylcarbamate.

Inhalation: Move the individual to fresh air.[1][2] If breathing is difficult, administer oxygen.

Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of water for at least 15

minutes.[1][2] Remove any contaminated clothing.[2] If skin irritation persists, consult a

physician.[1][2]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[1][2] Seek medical attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[1][2] Do NOT

induce vomiting.[2] Seek immediate medical attention.[2][3]

Toxicological Information (Inferred)
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The toxicological properties of tert-Butyl cyclohex-2-en-1-ylcarbamate have not been fully

investigated.[1][4][5] However, based on related compounds, it may cause irritation to the eyes,

skin, and respiratory system.[2] Ingestion may lead to gastrointestinal irritation, nausea,

vomiting, and diarrhea.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[3][4]

Accidental Release Measures:

Ensure adequate ventilation and wear appropriate PPE.

For small spills, sweep up the solid material and place it in a suitable, closed container for

disposal.[2] Avoid creating dust clouds.[2][3]

Prevent the substance from entering drains.[3]

Waste Disposal
Proper disposal of tert-Butyl cyclohex-2-en-1-ylcarbamate and any contaminated materials

is essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow:

Foundational & Exploratory

Check Availability & Pricing
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Waste Generation

Segregation & Collection

Final Disposal

Unused or waste solid chemical

Collect solid waste in a clearly labeled, sealed container

Contaminated labware (e.g., gloves, weighing paper) Solutions containing the compound

Collect liquid waste in a designated hazardous waste container

Do not mix with other waste streams unless permitted

Dispose of contents/container to an approved waste disposal plant

Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: A workflow for the proper segregation and disposal of waste containing tert-Butyl
cyclohex-2-en-1-ylcarbamate.

Solid Waste: Collect any unused or waste material in a clearly labeled, sealed container.[2]

Liquid Waste: Solutions containing the compound should be collected in a designated,

labeled hazardous waste container.[2]

Dispose of all waste in accordance with local, state, and federal regulations.[3][5]

Synthesis and Application Context
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Tert-butyl carbamates (Boc-amines) are crucial intermediates in organic synthesis, serving as

protected forms of amines. The Boc group is valued for its stability under a wide range of

conditions and its relatively easy removal under acidic conditions. The synthesis of carbamates

can be achieved through various methods, including the reaction of amines with di-tert-butyl

dicarbonate (Boc anhydride) or via a Curtius rearrangement of an acyl azide intermediate.[6]

The cyclohexene moiety in the target molecule provides a reactive site for further

functionalization, making it a potentially valuable building block in the synthesis of more

complex molecules for drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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